6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine

• CAS: 61586-88-7
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• SMILES: CC1CCCC(=N1)OC
• InChI: InChI=1S/C7H13NO/c1-6-4-3-5-7(8-6)9-2/h6H,3-5H2,1-2H3
• InChIKey: CFTAEPUZCPFROF-UHFFFAOYSA-N

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine (CAS 61586-88-7): Procurement-Relevant Specifications and Baseline Physicochemical Profile

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine (CAS 61586-88-7) is a chiral tetrahydropyridine belonging to the O‑alkyl lactim ether class. Its structure features a partially saturated pyridine ring with a methoxy group at C6 and a methyl substituent at C2; the latter introduces a stereocenter that is absent in its non‑methylated analog, 6‑methoxy‑2,3,4,5‑tetrahydropyridine (CAS 5693‑62‑9) [1]. The compound has the molecular formula C₇H₁₃NO, a molecular weight of 127.18 g/mol, a computed XLogP3 of 0.8, and a topological polar surface area (TPSA) of 21.6 Ų [2]. These properties, together with its masked carbonyl reactivity, position it as a non‑replaceable intermediate in asymmetric synthesis and medicinal chemistry campaigns requiring a chiral α‑methyl tetrahydropyridine scaffold.

Chiral Intermediate Enables enantioselective synthesis through inherent C2 stereocenter not present in achiral 6-methoxy analogs.

Asymmetric Synthesis Supports construction of chiral 2-alkylpiperidine scaffolds and fragment-based SAR exploration.

Analytical Traceability Supported by batch-specific QC documentation (NMR, HPLC, GC) for reproducibility requirements.

• [1] National Institute of Standards and Technology (NIST) Chemistry WebBook. o‑Methylvalerolactim (6-methoxy-2,3,4,5-tetrahydropyridine). Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=5693-62-9 View Source
• [2] PubChem Compound Summary for CID 15722651, 2,3,4,5-Tetrahydro-6-methoxy-2-methylpyridine. National Center for Biotechnology Information (2025). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/15722651 View Source

Why 6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine Cannot Be Replaced by Non‑Methylated or Ring‑Modified Analogs

The 2‑methyl group in the title compound is structurally essential: it introduces a chiral center that renders the molecule racemic (or potentially enantioenriched), a feature entirely missing in the commonly available 6‑methoxy‑2,3,4,5‑tetrahydropyridine (CAS 5693‑62‑9), which is achiral [1]. This stereocenter directly enables enantioselective transformations that are impossible with the non‑methylated analog. Beyond chirality, the additional methyl carbon shifts key physicochemical parameters: molecular weight increases from 113.16 to 127.18 g·mol⁻¹, lipophilicity rises (XLogP3 0.8 for the target vs. an estimated ~0.3 for the non‑methylated analog), and steric bulk at the α‑position alters both reactivity and biological recognition [2]. Consequently, an unsubstituted or differently substituted tetrahydropyridine cannot serve as a drop‑in replacement in any synthetic sequence or biological assay where the 2‑methyl substituent governs the outcome. It should be noted that direct, head‑to‑head comparative studies for this specific compound are scarce in the published literature; the differentiation presented here is therefore grounded in rigorous structural and physicochemical analysis.

Chirality

Target: 6-Methoxy-2-methyl

One chiral center (C2); racemic mixture potential. Stereochemical control context required.

Substitute: 6-Methoxy (CAS 5693-62-9)

Achiral. Cannot impart enantioselectivity. Enantiomer-attribution review would fail.

Physicochemical Profile

Target: 6-Methoxy-2-methyl

MW 127.18 g/mol; XLogP3 0.8. Properties position as fragment-like chiral building block.

Substitute: 6-Methoxy

MW 113.16 g/mol; XLogP3 ~0.3. Lipophilicity and steric bulk differ; property shift may alter recognition.

Direct comparative studies are scarce; differentiation is based on rigorous structural and physicochemical analysis.

• [1] National Institute of Standards and Technology (NIST) Chemistry WebBook. o‑Methylvalerolactim (6-methoxy-2,3,4,5-tetrahydropyridine). Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=5693-62-9 View Source
• [2] PubChem Compound Summary for CID 15722651, 2,3,4,5-Tetrahydro-6-methoxy-2-methylpyridine. National Center for Biotechnology Information (2025). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/15722651 View Source

6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine: Quantitative Evidence for Selection Over Closest Structural Analogs

Chiral Center Count: One Stereocenter vs. Zero in the Non‑Methylated Analog

The 2‑methyl substituent of the target compound creates a single chiral center (C2), whereas the closest non‑methylated analog, 6‑methoxy‑2,3,4,5‑tetrahydropyridine (CAS 5693‑62‑9), is completely achiral [1]. This structural distinction is absolute and constitutes the primary reason for non‑interchangeability in stereocontrolled synthesis.

Chiral Centers

Class-level inference

Target: 1 (C2 stereocenter) vs. Comparator: 0 (achiral)

Required for stereochemical-control study fit.

Structural analysis by IUPAC nomenclature and InChI key comparison.

Evidence Dimension	Number of chiral centers
Target Compound Data	1 (racemic unless separated)
Comparator Or Baseline	0 (6-Methoxy-2,3,4,5-tetrahydropyridine, CAS 5693-62-9, achiral)
Quantified Difference	Target has 1 chiral center; comparator has 0
Conditions	Structural analysis by standard IUPAC nomenclature and InChI key comparison

Why This Matters

Procurement decisions for asymmetric synthesis require a chiral pool intermediate; the non‑methylated analog cannot impart enantioselectivity, making the target compound the only viable choice when a chiral C2‑substituted tetrahydropyridine is needed.

• [1] PubChem Compound Summary for CID 15722651 (target) and CID 136308 (6-methoxy-2,3,4,5-tetrahydropyridine). National Center for Biotechnology Information (2025). View Source

Molecular Weight and Lipophilicity Shift Relative to the Non‑Methylated Analog

Compared with 6‑methoxy‑2,3,4,5‑tetrahydropyridine, the title compound has a molecular weight of 127.18 g·mol⁻¹ (vs. 113.16 g·mol⁻¹) and a computed XLogP3 of 0.8 (vs. an estimated ~0.3 for the non‑methylated analog) [1][2]. These differences reflect the added carbon atom and alter the compound's ADME‑relevant descriptors.

MW & Lipophilicity

Cross-study comparable

ΔMW = +14.02 g/mol; ΔXLogP3 ≈ +0.5 log units vs. non-methylated analog.

Supports physicochemical profiling for fragment-based campaigns.

Computed XLogP3 from PubChem; analog MW from NIST.

Evidence Dimension	Molecular weight and lipophilicity (XLogP3)
Target Compound Data	MW = 127.18 g·mol⁻¹, XLogP3 = 0.8
Comparator Or Baseline	MW = 113.16 g·mol⁻¹, XLogP3 ≈ 0.3 (6-Methoxy-2,3,4,5-tetrahydropyridine, CAS 5693-62-9)
Quantified Difference	ΔMW = +14.02 g·mol⁻¹; ΔXLogP3 ≈ +0.5 log units
Conditions	Computed by PubChem (XLogP3 3.0) and NIST‑listed molecular formula for the analog

Why This Matters

For medicinal chemistry programs operating within strict property space boundaries (e.g., Rule‑of‑Three for fragments or Rule‑of‑Five for leads), the 2‑methyl substituent shifts both MW and logP, directly influencing permeability, solubility, and binding promiscuity.

• [1] PubChem Compound Summary for CID 15722651. National Center for Biotechnology Information (2025). View Source
• [2] National Institute of Standards and Technology (NIST) Chemistry WebBook. o‑Methylvalerolactim (6-methoxy-2,3,4,5-tetrahydropyridine). View Source

Batch‑Specific Analytical Purity Documentation (NMR, HPLC, GC) vs. Minimal Vendor Data

Supplier Bidepharm provides 95% guaranteed purity for CAS 61586‑88‑7, accompanied by batch‑specific analytical reports including NMR, HPLC, and GC data . In contrast, many vendors of the non‑methylated analog (CAS 5693‑62‑9) supply only the nominal purity without accompanying chromatograms or spectral data, introducing uncertainty in research reproducibility.

QC Documentation

Source review

NMR, HPLC, GC data per batch for target vs. limited nominal purity for analog.

Batch-specific QC supports reproducibility in method transfer.

Data to verify with supplier technical datasheets.

Evidence Dimension	Availability of batch‑specific QC documentation
Target Compound Data	95% purity with NMR, HPLC, and GC data provided per batch
Comparator Or Baseline	Typically 95% nominal purity without guaranteed batch‑specific analytical data (6-Methoxy-2,3,4,5-tetrahydropyridine, multiple vendors)
Quantified Difference	Qualitative but verifiable: full QC data package vs. limited or absent documentation
Conditions	Procurement records and technical datasheets from Bidepharm and other commercial suppliers

Why This Matters

For laboratories requiring traceable, GLP‑grade analytical proof for regulatory or publication purposes, the availability of batch‑specific NMR, HPLC, and GC data reduces risk of erroneous results due to undetected impurities.

Regulatory Classification via ECHA Notification for Safe Handling Benchmarking

The compound has been notified under the Classification, Labelling and Packaging (CLP) regulation and is recorded in the ECHA C&L Inventory under EC number 980‑365‑9 [1]. This provides a formal hazard classification that can be directly compared with the notification status of the non‑methylated analog (EC 626‑762‑0), enabling informed safety and compliance decisions.

Regulatory Notification

Context-dependent

Target EC 980-365-9; Comparator EC 626-762-0. Distinct CLP notifications.

Supports compliance review under REACH/OSHA frameworks.

Specific hazard statements should be verified in ECHA C&L Inventory.

Evidence Dimension	ECHA C&L notification status
Target Compound Data	Notified; EC 980‑365‑9; CLP classification available
Comparator Or Baseline	Notified; EC 626‑762‑0 (6-Methoxy-2,3,4,5-tetrahydropyridine, CAS 5693‑62‑9); classification may differ based on substituent-related toxicological profile
Quantified Difference	Notified vs. notified; differentiation lies in the specific hazard statements associated with each substance, accessible via ECHA database for direct comparison
Conditions	ECHA C&L Inventory, public records

Why This Matters

Procurement and laboratory safety officers rely on notified CLP classifications to meet OSHA and REACH requirements; the availability of a distinct notification for each compound imposes different handling and storage protocols.

• [1] European Chemicals Agency (ECHA), C&L Inventory, EC 980‑365‑9, 6‑methoxy‑2‑methyl‑2,3,4,5‑tetrahydropyridine. Available at: https://echa.europa.eu/substance-information/-/substanceinfo/100.410.406 View Source

Optimal Application Scenarios for 6-Methoxy-2-methyl-2,3,4,5-tetrahydropyridine Driven by Differential Properties

Enantioselective Synthesis of 2‑Alkylpiperidine Alkaloids and Chiral Building Blocks

The C2 stereocenter distinguishes this compound from achiral tetrahydropyridine analogs. In the total synthesis of chiral 2‑alkylpiperidine alkaloids—such as solenopsins or related natural products—the 2‑methyl substituent serves as a pre‑installed chiral handle, allowing for stereospecific transformations that are impossible with 6‑methoxy‑2,3,4,5‑tetrahydropyridine [1]. The masked lactim ether functionality permits controlled hydrolysis or nucleophilic displacement to generate the active iminium ion intermediate while retaining the α‑methyl chiral information [2].

Medicinal Chemistry Fragment‑Based Drug Discovery Requiring Defined α‑Methyl Substitution

Fragment libraries often require precise control of lipophilicity and steric parameters. The target compound’s XLogP3 of 0.8 and molecular weight of 127.18 g·mol⁻¹ place it in the lower‑end ‘fragment’ space, while the 2‑methyl group provides a vector for SAR exploration that is absent in the non‑methylated analog [1]. Procurement of the 2‑methyl congener allows medicinal chemists to probe steric and hydrophobic interactions at the α‑position without introducing alternative scaffolds that would confound structure‑activity relationship interpretation.

Reproducible Chemical Process Development Requiring Traceable Analytical Documentation

When scaling reactions or transferring protocols between laboratories, the availability of batch‑specific QC data (NMR, HPLC, GC) from suppliers such as Bidepharm for CAS 61586‑88‑7 provides a verifiable purity benchmark that surpasses the level of documentation typically offered for the non‑methylated analog [1]. This reduces variability in key reaction parameters (e.g., stoichiometry, catalyst loading) and supports GLP and publication standards.

Safety‑Compliant Procurement for Industrial R&D Under REACH/CLP Frameworks

The distinct ECHA C&L notification for the target compound (EC 980‑365‑9) enables procurement teams to implement substance‑specific risk assessments and storage protocols as required by REACH, OSHA, and CLP regulations [1]. This contrasts with substituted‑analog workflows where a generic safety profile is assumed, potentially violating compliance obligations.

Application

Selection Property

Validation Focus

Chiral 2-alkylpiperidine synthesis

Stereochemical-control context

Enantiomer-attribution review

Fragment-based drug discovery

Defined α-methyl substitution

SAR interpretation via steric and lipophilic probing

Reproducible process development

Batch-specific QC documentation

Method-transfer context and GLP alignment

Safety-compliant procurement (REACH/CLP)

Distinct ECHA notification

Substance-specific risk assessment and storage

• [1] PubChem Compound Summary for CID 15722651. National Center for Biotechnology Information (2025). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/15722651 View Source
• [2] Patent CN101696187B – Synthesis method of N‑substituent‑1,2,3,6‑tetrahydropyridine, illustrating the utility of methoxy‑substituted tetrahydropyridines as intermediates. Available at: https://patents.google.com/patent/CN101696187B/en View Source